Cas no 2708341-81-3 ((3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride)

• Product Name: (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride
• CAS No: 2708341-81-3
• MF: C₆H₁₂ClF₂N
• MW: 171.62
• MDL: MFCD32670638
• CID: 5096260
• PubChem ID: 154810010
• Update Time: 2026-03-02

(3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(1,1-difluoroethyl)-, hydrochloride (1:1), (3R)-
• (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride
• (3R)-3-(1,1-Difluoroethyl)pyrrolidine HCl
• (R)-3-(1,1-Difluoroethyl)pyrrolidine hydrochloride
• MFCD32670638
• 2708341-81-3
• PS-18461
• (3R)-3-(1,1-DIFLUOROETHYL)PYRROLIDINE HYDROCHLORIDE
• AT23518
• SCHEMBL25312588

• MDL： MFCD32670638
• Inchi： 1S/C6H11F2N.ClH/c1-6(7,8)5-2-3-9-4-5;/h5,9H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key： FFQCXQLGZUQWSH-NUBCRITNSA-N
• SMILES： C([C@H]1CNCC1)(F)(F)C.Cl

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride

Introduction to (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride (CAS No. 2708341-81-3)

(3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride (CAS No. 2708341-81-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with the addition of a 1,1-difluoroethyl group and a hydrochloride salt. The presence of the chiral center at the 3-position imparts unique stereochemical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride involves several steps, including the formation of the pyrrolidine ring and the introduction of the difluoroethyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, asymmetric synthesis techniques such as catalytic asymmetric hydrogenation and enantioselective organocatalysis have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

In terms of its physical and chemical properties, (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride is a white crystalline solid with a melting point ranging from 205 to 207°C. It is highly soluble in water and common organic solvents such as methanol and ethanol. The presence of the hydrochloride salt enhances its solubility in aqueous media, which is beneficial for formulation purposes in drug development.

The biological activity of (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against specific targets involved in neurological disorders and pain management. For example, it has been reported to act as a selective inhibitor of certain ion channels and receptors, which are implicated in conditions such as neuropathic pain and epilepsy.

One of the key areas of interest for (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride is its potential as a lead compound for the development of novel analgesics. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models without causing significant side effects. This makes it an attractive candidate for further clinical evaluation.

In addition to its analgesic properties, (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride has also shown promise in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Its ability to modulate specific neurotransmitter systems and ion channels may offer therapeutic benefits for these conditions. Ongoing research is focused on elucidating the exact mechanisms by which this compound exerts its effects and optimizing its pharmacological profile.

The safety profile of (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride has been evaluated through extensive toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, (3R)-3-(1,1-difluoroethyl)pyrrolidine;hydrochloride (CAS No. 2708341-81-3) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for neurological disorders and pain management.